Cas no 1805897-65-7 (1-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-2-one
• CAS No: 1805897-65-7
• MF: C₁₀H₁₀BrClOS
• MW: 293.607800006866
• CID: 4979697
• Update Time: 2025-10-24

1-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-2-one

• Inchi： 1S/C10H10BrClOS/c1-6(13)10(11)8-2-7(5-12)3-9(14)4-8/h2-4,10,14H,5H2,1H3
• InChI Key： OQFUXGAVQQXVEK-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=C(CCl)C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3
• Topological Polar Surface Area: 18.1

Additional information on 1-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-2-one (CAS No. 1805897-65-7)

1-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-2-one (CAS No. 1805897-65-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique bromo, chloromethyl, and mercaptophenyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which combines reactive halogens and a thiol group, makes it particularly valuable for applications in drug discovery and material science.

The growing interest in 1-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-2-one is driven by its potential role in the development of novel therapeutic agents. Researchers are increasingly exploring its utility in creating small-molecule inhibitors and bioconjugation reagents, which are critical in targeted drug delivery systems. The compound's reactivity and selectivity have also made it a subject of study in green chemistry initiatives, where sustainable synthetic methods are prioritized.

One of the most frequently asked questions about CAS No. 1805897-65-7 revolves around its stability and storage conditions. Proper handling of this compound requires attention to its sensitivity to moisture and light, which can affect its chemical integrity. Additionally, its solubility in common organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile is a key consideration for laboratory applications.

In the context of search engine optimization (SEO), terms such as "1-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-2-one synthesis" and "CAS 1805897-65-7 applications" are among the top queries related to this compound. These search trends reflect the demand for detailed information on its synthetic pathways and potential industrial uses. Furthermore, the compound's relevance to cancer research and enzyme inhibition has sparked discussions in academic and professional circles.

The mechanistic studies of 1-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-2-one have revealed its ability to participate in nucleophilic substitution reactions, making it a valuable tool for constructing heterocyclic frameworks. This property is particularly advantageous in the design of bioactive molecules, where precise control over molecular architecture is essential. Recent advancements in computational chemistry have also enabled researchers to predict its reactivity patterns with greater accuracy.

Another area of interest is the compound's potential role in polymer chemistry. Its multifunctional groups allow for incorporation into cross-linked networks, which are used in the development of advanced materials with tailored properties. This aligns with the broader trend of exploring sustainable polymers and smart materials in the chemical industry.

In summary, 1-Bromo-1-(3-(chloromethyl)-5-mercaptophenyl)propan-2-one (CAS No. 1805897-65-7) represents a compelling subject of study due to its diverse applications and unique chemical properties. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing both pharmaceutical innovation and material science. For those seeking in-depth technical data, resources such as patent literature and academic journals provide valuable insights into its synthesis and utility.